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Compound of Interest

Compound Name: cis-2,3-Epoxybutane

Cat. No.: B155849

Essential Safety and Handling Guide for cis-2,3-
Epoxybutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of cis-2,3-Epoxybutane. Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Physical Properties

cis-2,3-Epoxybutane is a highly flammable liquid and vapor that can cause skin and serious
eye irritation.[1][2] It may also cause respiratory irritation.[1][3] This chemical is suspected of
causing genetic defects.[1][4] It is crucial to handle this substance with appropriate care in a
well-ventilated area, away from heat, sparks, and open flames.[3][5]

Physical and Chemical Properties:
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Property

Value

Molecular Formula

CA4HS8O[1][2]

Molecular Weight 72.11 g/mol [1]

Appearance Colorless to light yellow liquid[3][5]
Boiling Point 60 - 61 °C / 140 - 141.8 °F[5][6]
Melting Point -84 t0 -83 °C / -119.2 to -117.4 °F[5][6]
Flash Point -21.7 °C [ -7.1 °F[2][5]

Density 0.826 g/mL at 25 °CJ[3][6]

Solubility Soluble in water (95g/L)[4]

Personal Protective Equipment (PPE)

To prevent exposure, the following personal protective equipment is mandatory when handling

cis-2,3-Epoxybutane:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield.[7]

[8]

Protects against splashes that
can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves such

as butyl rubber or nitrile rubber.

[71°]

Prevents skin contact which

can cause irritation.[1]

Body Protection

Chemical-resistant coveralls or
a lab coat with an apron.[7]
Long sleeves are

recommended.[9]

Protects skin from accidental

splashes and contamination.[7]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[5]
For low boiling point organic
solvents, a Type AX brown

filter is recommended.[2]

Prevents inhalation of vapors
that can cause respiratory
irritation.[1][3]

Handling and Storage

Safe Handling:

Use non-sparking tools and explosion-proof equipment.[5]

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing vapors or mist.[3]

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[3][5]

Ground and bond containers and receiving equipment to prevent static discharge.[5]
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Storage:

e Store in a cool, dry, and well-ventilated place.[3][4]

o Keep containers tightly closed.[3][5]

o Store in a flammables area under an inert atmosphere.[5]

o May form explosive peroxides on prolonged storage.[5]

¢ Incompatible with strong oxidizing agents, strong acids, and strong bases.[2][5]
Emergency Procedures

Spill Response:

For any spill, the first priority is personal safety.[10]

Minor Spill (Controllable by trained personnel):

e Alert others in the area.[11]

e Put on appropriate PPE.[10]

« If flammable, eliminate all ignition sources.[11]

o Contain the spill using an inert absorbent material like vermiculite or sand.[12]
e Scoop the absorbed material into a labeled, leak-proof container for disposal.[10]
e Clean the spill area with soap and water.[13]

Major Spill (Uncontrollable or involving injury):

o Evacuate the area immediately.[14]

o Call emergency services (911).[11][14]

e Provide details about the spilled chemical.[12]
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First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the eyelids.
Get medical attention.[2][5]

o Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If skin
irritation persists, get medical advice.[5]

« Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing. Call
a poison center or doctor if you feel unwell.[2][5]

Disposal Plan

All waste materials must be handled as hazardous waste and disposed of according to local,

state, and federal regulations.

e Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3] Do not mix with other waste.[3]

o Contaminated Materials: Dispose of contaminated absorbent material, PPE, and cleaning
supplies as hazardous waste in a sealed and properly labeled container.[3][13]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of cis-2,3-Epoxybutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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